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Introduction
Interleukin-25 (IL-25), also known as IL-17E, is a distinct member of the IL-17 cytokine family.

Unlike its pro-inflammatory counterparts, IL-25 is a key orchestrator of type 2 immunity, playing

a pivotal role in allergic inflammation, host defense against parasitic infections, and the

complex landscape of autoimmune diseases and cancer. This technical guide provides an in-

depth exploration of the functions of IL-25, its signaling pathways, and the experimental

methodologies used to investigate its biological significance.

Core Functions of Interleukin-25
IL-25's primary function is the induction and amplification of type 2 immune responses,

characterized by the production of cytokines such as IL-4, IL-5, and IL-13.[1] These cytokines

are central to the pathophysiology of allergic diseases and the clearance of helminth infections.
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IL-25 is a critical initiator of allergic inflammation in tissues such as the lungs and gut.[2] Upon

exposure to allergens, epithelial cells release IL-25, which in turn activates various immune

cells, including type 2 innate lymphoid cells (ILC2s), T helper 2 (Th2) cells, eosinophils, and

mast cells.[3][4] This leads to the hallmark features of allergic reactions, such as mucus

overproduction, eosinophilia, and airway hyperresponsiveness.[4] Transgenic overexpression

of IL-25 in mice results in a spontaneous asthma-like phenotype, highlighting its potent pro-

allergic activity.

Host Defense Against Parasites
IL-25 plays a crucial role in the expulsion of parasitic helminths from the gastrointestinal tract.

[1] It is constitutively expressed by tuft cells in the intestinal epithelium and its production is

upregulated upon parasitic infection.[5] IL-25 activates ILC2s to produce IL-13, which promotes

goblet cell hyperplasia and mucus production, creating an environment that is inhospitable for

the parasites.[5] Studies in IL-25 deficient mice have shown impaired worm clearance,

demonstrating its essential role in anti-helminth immunity.[1]

Autoimmune Diseases
The role of IL-25 in autoimmune diseases is complex and context-dependent, exhibiting both

pro-inflammatory and anti-inflammatory functions. In conditions like psoriasis, IL-25 can

exacerbate inflammation by promoting the recruitment of neutrophils and the activation of

macrophages. Conversely, in diseases such as inflammatory bowel disease (IBD), type 1

diabetes, and multiple sclerosis, IL-25 can have a protective effect by inhibiting the

differentiation of pro-inflammatory Th1 and Th17 cells through the induction of Th2 cytokines.[6]

Cancer
The function of IL-25 in cancer is also dualistic, with evidence supporting both tumor-promoting

and tumor-suppressive roles.[6][7] In some cancers, such as non-small cell lung cancer, high

IL-25 expression is associated with reduced overall survival, potentially by promoting an

immunosuppressive tumor microenvironment.[8] In contrast, in other contexts, IL-25 can exert

anti-tumor effects by inducing apoptosis in cancer cells and promoting the infiltration of anti-

tumor immune cells like eosinophils.[7]

Cellular Sources and Targets of IL-25
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IL-25 is produced by a variety of cell types, primarily epithelial cells in barrier tissues like the

lungs, skin, and gastrointestinal tract.[3] Other cellular sources include Th2 cells, mast cells,

eosinophils, and macrophages.[9]

The primary targets of IL-25 are cells that express its heterodimeric receptor, composed of IL-

17RA and IL-17RB subunits.[10] These include:

Type 2 Innate Lymphoid Cells (ILC2s): Potent producers of type 2 cytokines.

T helper 2 (Th2) cells: Key adaptive immune cells in type 2 immunity.[11]

Eosinophils: Granulocytes involved in allergic inflammation and parasite defense.

Basophils and Mast Cells: Key players in allergic responses.

Epithelial cells: Can respond to IL-25 in an autocrine or paracrine manner.

Dendritic Cells: Antigen-presenting cells that can be influenced by IL-25 to promote Th2

responses.[12]

NKT cells: A subset of T cells that can produce type 2 cytokines in response to IL-25.[4]

Quantitative Data on IL-25 Function
The following tables summarize quantitative data from various studies on the effects of IL-25.

Table 1: IL-25 Concentration in Human Diseases
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Disease Sample Type
IL-25
Concentration
(Patients)

IL-25
Concentration
(Controls)

Reference

Atopic Dermatitis Serum 145 ± 98 pg/mL 74 ± 23 pg/mL [5]

Eczema Serum
145.69 ± 586.78

pg/mL

49.45 ± 210.77

pg/mL
[13]

Cholangiocarcino

ma (Metastatic)
Cancer Tissue

Significantly

higher

Lower in non-

metastatic
[14]

Gastric Cancer
Intra-tumoral

Tissue

High density

associated with

longer survival

Low density

associated with

shorter survival

[12]

Table 2: Effects of IL-25 in Mouse Models of Disease

Mouse Model
Treatment/Gen
otype

Outcome
Measure

Result Reference

Oxazolone-

induced colitis

Anti-IL-25

neutralizing

antibody (500 µ

g/mouse )

Body weight

loss, colon

ulceration

Significant

improvement
[15]

Collagen-

induced arthritis

Recombinant

murine IL-25 (1 µ

g/mouse )

Clinical score of

arthritis

Attenuated

development
[8]

HDM-induced

allergic asthma

IL-25 knockout

mice

Airway

inflammation,

eosinophil

recruitment

Restrained

inflammation and

recruitment

[9]

T. spiralis

infection

Recombinant IL-

25
Worm burden

Lower worm

burden
[16]
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IL-25 exerts its biological effects by binding to a heterodimeric receptor complex consisting of

IL-17RA and IL-17RB.[10] This binding initiates a cascade of intracellular signaling events,

primarily through three major pathways: NF-κB, MAP kinases (MAPK), and STAT5.

NF-κB Pathway
The canonical NF-κB pathway is a key mediator of IL-25-induced inflammation. Upon ligand

binding, the receptor complex recruits the adaptor protein Act1, which in turn engages TRAF6,

leading to the activation of the IKK complex.[17][18] IKK then phosphorylates IκBα, targeting it

for degradation and allowing the NF-κB transcription factor to translocate to the nucleus and

induce the expression of pro-inflammatory genes.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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